Cas no 1612185-45-1 (1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1612185-45-1
• MF: C₁₅H₁₈BFN₂O₂
• MW: 288.125027179718
• CID: 5936727
• PubChem ID: 90189368
• Update Time: 2025-05-20

1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(4-fluorophenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(4-Fluoro-phenyl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-(4-fluorophenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• EN300-1590985
• 1612185-45-1
• 1-(4-fluoro-phenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• SCHEMBL15757073
• FRYIQWYHWIZOKF-UHFFFAOYSA-N

• Inchi： 1S/C15H18BFN2O2/c1-14(2)15(3,4)21-16(20-14)13-9-10-18-19(13)12-7-5-11(17)6-8-12/h5-10H,1-4H3
• InChI Key： FRYIQWYHWIZOKF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(B2OC(C)(C)C(C)(C)O2)=CC=N1

Computed Properties

• Exact Mass: 288.1445361g/mol
• Monoisotopic Mass: 288.1445361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 386.3±22.0 °C(Predicted)
• pka: -0.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to 1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1612185-45-1)

1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1612185-45-1, features a pyrazole core appended with a 4-fluorophenyl group and a tetramethyl-1,3,2-dioxaborolan-2-yl substituent. Such a molecular architecture positions it as a promising candidate for further exploration in drug discovery and development.

The pyrazole scaffold is a heterocyclic compound that has been widely studied for its biological activity. Pyrazoles exhibit a broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of fluorine at the 4-position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive moiety for medicinal chemists. Additionally, the presence of a boronic ester group derived from tetramethyl-1,3,2-dioxaborolan-2-yl allows for further functionalization via cross-coupling reactions, which is a cornerstone technique in modern drug synthesis.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The combination of fluorine and pyrazole in 1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole aligns well with this trend. The fluorine atom can modulate the electronic properties of the aromatic ring, influencing both the reactivity and bioavailability of the compound. This feature has been exploited in various drug molecules to improve their pharmacokinetic profiles.

The boronic ester functionality in this compound is particularly noteworthy as it facilitates palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling. This reaction is extensively used in organic synthesis to construct complex molecular frameworks efficiently. The ability to introduce diverse aryl groups at the 5-position of the pyrazole ring through such reactions opens up numerous possibilities for generating derivatives with tailored biological activities. For instance, researchers have explored similar boronic acid derivatives in the development of kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes involved in cancer progression. The 4-fluorophenyl group in 1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole may interact with specific residues in enzyme active sites, thereby modulating their activity. This has prompted investigations into its efficacy as an inhibitor of targets such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). Preliminary computational studies suggest that this compound could exhibit high binding affinity to these enzymes due to its optimized steric and electronic properties.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetramethylborate ester necessitates careful handling to prevent hydrolysis or decomposition. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as flow chemistry and automated synthesis have been particularly useful in optimizing these processes.

The growing interest in fluorinated compounds stems from their ability to improve drug-like properties such as lipophilicity and metabolic stability. The presence of fluorine can also influence receptor binding affinity by altering electronic distributions within the molecule. In the context of 1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, these effects are expected to contribute to its potential therapeutic applications.

Another area where this compound shows promise is in materials science. Boron-containing heterocycles have been explored for their role in advanced materials due to their unique electronic properties. While primarily studied for their industrial applications, such compounds may also find utility in pharmaceutical formulations where material stability is crucial.

In conclusion,1-(4-fluorophenyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole represents a fascinating molecule with diverse potential applications. Its structural features make it an excellent candidate for further medicinal chemistry investigations aimed at developing novel therapeutic agents. The combination of fluorine and boronic ester functionalities provides ample opportunities for structural diversification via cross-coupling reactions. As research continues to uncover new biological targets and synthetic strategies,CAS No. 1612185-45-1 will undoubtedly play a significant role in shaping future advancements in drug discovery.